Cas no 2580205-89-4 (4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid
• CAS No: 2580205-89-4
• MF: C₁₅H₁₁BrN₂O₆
• MW: 395.161643266678
• CID: 5659062
• PubChem ID: 165890856
• Update Time: 2025-10-30

4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724973
• 4-{[(benzyloxy)carbonyl]amino}-3-bromo-5-nitrobenzoic acid
• 2580205-89-4
• 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid

• Inchi： 1S/C15H11BrN2O6/c16-11-6-10(14(19)20)7-12(18(22)23)13(11)17-15(21)24-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,21)(H,19,20)
• InChI Key： JVRLALUTNFHLGX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=C1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 393.98005g/mol
• Monoisotopic Mass: 393.98005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Additional information on 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid

4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic Acid: A Multifunctional Compound in Biomedical Research

4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid represents a unique class of aromatic carboxylic acid derivatives with significant potential in biomedical applications. This compound, characterized by its CAS no 2580205-89-4, features a complex molecular structure that combines multiple functional groups, including a bromine atom at the 3-position, a nitro group at the 5-position, and a (benzyloxy)carbonylamino group at the 4-position. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as a drug candidate for treating metabolic disorders. The compound's unique chemical architecture enables it to interact with multiple biological targets, making it a valuable subject for further exploration in pharmacological research.

As a derivative of benzoic acid, 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid exhibits structural similarities to known anti-inflammatory agents and antioxidant compounds. The presence of the nitro group at the 5-position contributes to its ability to act as an electrophilic species, while the bromine atom at the 3-position enhances its reactivity in chemical synthesis. The (benzyloxy)carbyloxyamino group serves as a critical structural motif, enabling the compound to interact with specific proteins and enzymes involved in cellular signaling. This combination of functional groups positions the compound as a promising candidate for targeted drug development.

Recent advancements in computational chemistry have provided insights into the molecular dynamics of 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid. Studies published in 2023 demonstrate its ability to modulate NF-κB signaling pathways, which are central to inflammatory diseases such as rheumatoid arthritis and type 2 diabetes. The compound's interaction with kinase enzymes suggests its potential as a selective inhibitor of phosphorylation processes involved in cell proliferation. These findings underscore the importance of understanding its pharmacokinetic properties and metabolic stability in vivo.

From a synthetic chemistry perspective, the preparation of 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid involves a multi-step process that combines electrophilic substitution and amine functionalization. The synthesis typically begins with the nitration of a benzene ring, followed by halogenation to introduce the bromine atom at the 3-position. The (benzyloxy)carbonylamino group is then introduced through a coupling reaction with a suitable amino acid derivative. This approach allows for the precise control of stereochemistry and functional group placement, which is critical for optimizing its bioavailability and selectivity.

Recent in vitro studies have revealed that 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid exhibits antioxidant activity by scavenging free radicals and suppressing oxidative stress. This property makes it a potential candidate for neurodegenerative disease research, where oxidative damage is a key pathological factor. Additionally, its ability to inhibit lipid peroxidation suggests applications in cardiovascular disease prevention. These findings align with the growing interest in multi-target drugs that address complex biological systems.

From a pharmacological standpoint, the compound's interactions with receptor tyrosine kinases and mitogen-activated protein kinase (MAPK) pathways highlight its potential as a targeted therapy for oncology. Preclinical studies suggest that it may inhibit the proliferation of cancer cells by disrupting signal transduction pathways involved in cell cycle regulation. Furthermore, its anti-inflammatory effects could make it useful in chronic inflammatory conditions, where traditional anti-inflammatory drugs often cause significant side effects.

The in vivo behavior of 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid is influenced by its lipophilicity and solubility properties. Studies on its absorption, distribution, metabolism, and excretion (ADME) profile indicate that it has moderate bioavailability when administered orally. Its metabolic stability in the liver and excretion pathways are critical factors that determine its therapeutic potential. Understanding these properties is essential for optimizing its use in clinical trials and drug development.

Recent computational modeling efforts have focused on predicting the binding affinity of 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid with various protein targets. These models have identified potential interactions with cytochrome P450 enzymes and transporter proteins, which could influence its drug-drug interactions. Such insights are crucial for assessing its safety profile and pharmacokinetic interactions in clinical settings.

The synthetic versatility of 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid has also been explored in the context of drug design and chemical modification. Researchers have investigated ways to enhance its selectivity and efficacy by introducing functional group substitutions or structural modifications. For example, replacing the nitro group with a hydroxyl group has been shown to improve its water solubility while maintaining its anti-inflammatory activity. These modifications highlight the importance of structure-activity relationship (SAR) studies in optimizing the compound's therapeutic potential.

Despite its promising properties, 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid faces challenges related to its toxicological profile and long-term safety. Preliminary studies suggest that high concentrations of the compound may lead to liver toxicity and kidney damage, emphasizing the need for careful dosage optimization in clinical applications. Ongoing research aims to address these concerns through toxicological screening and in vivo studies.

In conclusion, 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid represents a multifaceted compound with diverse pharmacological applications. Its unique molecular structure and interactions with biological targets make it a valuable subject for further research in pharmaceutical science and biomedical engineering. As the field of drug discovery continues to evolve, compounds like this one may play a pivotal role in the development of novel therapeutic agents for a wide range of medical conditions.

Further experimental validation is required to fully understand the compound's mechanism of action, side effects, and clinical utility. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in advancing this compound toward clinical application and real-world therapeutic use. As such, 4-{(benzyloxy)carbonylamino}-3-bromo-5-nitrobenzoic acid stands as a promising candidate in the ongoing quest for innovative medical treatments.